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Compound of Interest

Hexaethylene glycol dimethyl
Compound Name:
ether

Cat. No.: B085791

For Researchers, Scientists, and Drug Development
Professionals

This guide provides a comprehensive overview of the core principles of hexaethylene glycol
dimethyl ether, also known as hexaglyme. It is intended to be a valuable resource for
professionals in research, science, and drug development, offering detailed information on its
properties, synthesis, and applications.

Physicochemical Properties

Hexaethylene glycol dimethyl ether is a high-boiling, aprotic, and polar solvent belonging to
the glyme family. Its unique properties, such as its ability to solvate cations, make it a valuable
compound in various chemical and pharmaceutical applications.
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Property Value
CAS Number 1072-40-8
Molecular Formula C14H3007

Molecular Weight 310.38 g/mol [1][2]
Appearance Liquid

Density 1.02 g/cm3[1]

Boiling Point 359 °C at 760 mmHg
Flash Point 136.5 °C

Vapor Pressure

5.08E-05 mmHg at 25°C

Refractive Index

1.433

LogP

0.36220

Synthesis of Hexaethylene Glycol Dimethyl Ether

The most common and straightforward method for synthesizing hexaethylene glycol dimethyl

ether is the Williamson ether synthesis. This reaction involves the deprotonation of

hexaethylene glycol to form the corresponding dialkoxide, which then undergoes a nucleophilic

substitution reaction with a methyl halide.

Experimental Protocol: Williamson Ether Synthesis

Materials:

Hexaethylene glycol

Sodium hydride (NaH) or other suitable base

Methyl iodide (CHsl) or dimethyl sulfate ((CH3)2S0a)

Anhydrous tetrahydrofuran (THF) or other suitable aprotic solvent

Drying agent (e.g., anhydrous magnesium sulfate)
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» Standard laboratory glassware for inert atmosphere reactions (Schlenk line or glovebox)
Procedure:

e Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic
stir bar, a dropping funnel, and a reflux condenser connected to a nitrogen or argon inlet is
charged with a suspension of sodium hydride (2.2 equivalents) in anhydrous THF.

» Deprotonation: A solution of hexaethylene glycol (1 equivalent) in anhydrous THF is added
dropwise to the stirred suspension of sodium hydride at 0 °C. The reaction mixture is then
allowed to warm to room temperature and stirred for an additional 1-2 hours, or until the
evolution of hydrogen gas ceases, indicating the complete formation of the dialkoxide.

o Methylation: The reaction mixture is cooled back to 0 °C, and methyl iodide (2.5 equivalents)
is added dropwise via the dropping funnel. After the addition is complete, the mixture is
stirred at room temperature overnight.

o Workup: The reaction is carefully quenched by the slow addition of water. The organic layer
is separated, and the aqueous layer is extracted with diethyl ether or dichloromethane. The
combined organic layers are washed with brine, dried over anhydrous magnesium sulfate,
filtered, and the solvent is removed under reduced pressure.

 Purification: The crude product is purified by fractional distillation under high vacuum to yield
pure hexaethylene glycol dimethyl ether.

Hexaethylene Glycol + 2 NaH Deprotonation in THF Hexaethylene Glycol Dialkoxide

Click to download full resolution via product page

A diagram illustrating the Williamson ether synthesis of hexaethylene glycol dimethyl ether.

Spectroscopic Data
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The structural confirmation of hexaethylene glycol dimethyl ether is typically achieved
through various spectroscopic techniques.

Spectroscopic Data Key Features

The electron ionization mass spectrum shows
characteristic fragmentation patterns for
poly(ethylene glycol) dimethyl ethers, with major
ions observed at m/z 59, 103, 147, etc.,
corresponding to [CH3(OCH2CH2)n]* fragments.

[3]

Mass Spectrometry (EI)

The proton NMR spectrum is expected to show

a singlet for the terminal methyl protons and a

1H NMR _
complex multiplet for the ethylene glycol
protons.
The carbon NMR spectrum will display distinct
13C NMR signals for the methyl carbons and the ethylene

glycol carbons.

infrared (IR) The IR spectrum will be characterized by strong
nfrare
C-O-C stretching vibrations typical of ethers.

Applications in Research and Drug Development

Hexaethylene glycol dimethyl ether and other higher glymes are gaining attention in the
pharmaceutical industry due to their favorable properties.

PROTAC Linker

One of the most significant applications of hexaethylene glycol dimethyl ether in modern
drug development is its use as a linker in Proteolysis Targeting Chimeras (PROTACS).[4]
PROTACSs are heterobifunctional molecules that recruit an E3 ubiquitin ligase to a target
protein, leading to its ubiquitination and subsequent degradation by the proteasome.[4] The
polyethylene glycol chain of hexaglyme provides the necessary length and flexibility for the
linker to span the distance between the E3 ligase and the target protein, facilitating the
formation of a productive ternary complex.[4]
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PROTAC Molecule

E3 Ubiquitin Ligase

Temary Complex
(Target-PROTAC-E3)
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A conceptual workflow of a PROTAC utilizing a hexaglyme linker.

Solvent and Excipient

Glymes are recognized for their excellent solvent properties, being able to dissolve a wide
range of compounds.[5] Higher glymes, like hexaethylene glycol dimethyl ether, have low
volatility and are considered more environmentally benign than many common organic
solvents.[5] In pharmaceutical formulations, related compounds like diethylene glycol
monoethyl ether have been used as penetration enhancers, surfactants, and solubilizers.[6]
While specific data for hexaethylene glycol dimethyl ether as a pharmaceutical excipient is
limited, its properties suggest potential for similar applications, particularly in topical and
parenteral formulations where solubility enhancement of poorly soluble active pharmaceutical
ingredients (APIS) is required.

Safety and Handling

While higher glymes are generally considered to have lower toxicity than their shorter-chain
counterparts, proper handling and safety precautions are essential.[7]

General Handling:
o Work in a well-ventilated area, preferably in a chemical fume hood.[8]

e Avoid inhalation of vapors and contact with skin and eyes.[8]
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o Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.[8]

o Keep containers tightly closed when not in use.[8]
e Store in a cool, dry place away from heat and sources of ignition.[8]
Toxicity:

o Lower molecular weight glymes have been shown to have reproductive and developmental
toxicity.[9][10]

o While higher glymes are generally less toxic, comprehensive toxicological data for
hexaethylene glycol dimethyl ether is not readily available, and it should be handled with
care.[7]

e The European Union regulates products containing some lower glymes with warnings about
potential harm to fertility or the unborn child.[10]

First Aid Measures:

Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.

Skin Contact: Wash the affected area with soap and water. Remove contaminated clothing.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek medical attention.

Ingestion: Do not induce vomiting. Rinse mouth and seek immediate medical attention.

Hexaethylene Glycol
— Dimethyl Ether
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A summary of the key properties and applications of hexaethylene glycol dimethyl ether.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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